Cas no 2060029-95-8 (1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one)

• Product Name: 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one
• CAS No: 2060029-95-8
• MF: C₁₅H₁₇ClFNO₂
• MW: 297.752386808395
• MDL: MFCD30487694
• CID: 5173507
• PubChem ID: 137702588
• Update Time: 2025-06-09

1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• CID 137702588
• 2-Piperidinone, 1-(5-chloro-2-fluorophenyl)-3-(2-methyl-1-oxopropyl)-
• 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• MDL： MFCD30487694
• Inchi： 1S/C15H17ClFNO2/c1-9(2)14(19)11-4-3-7-18(15(11)20)13-8-10(16)5-6-12(13)17/h5-6,8-9,11H,3-4,7H2,1-2H3
• InChI Key： FRIBFLVFIZICEC-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2F)CCCC(C(=O)C(C)C)C1=O

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 476.0±45.0 °C(Predicted)
• pka: 9.17±0.20(Predicted)

Additional information on 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

Introduction to 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060029-95-8)

1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, with the CAS number 2060029-95-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The molecular structure of 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one is characterized by a piperidine ring substituted with a 5-chloro-2-fluorophenyl group and a 2-methylpropanoyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating the mechanisms of action and potential therapeutic benefits of this compound.

In terms of its chemical synthesis, 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one can be prepared through a series of well-defined steps involving the reaction of 5-chloro-2-fluorobenzaldehyde with 3-(2-methylpropanoyl)piperidin-2-one. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

One of the key areas of research involving 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has explored the neuroprotective properties of 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one. Studies using animal models have demonstrated that this compound can protect neurons from oxidative stress and reduce neuronal cell death. These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one has also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing in clinical settings.

In terms of safety, preclinical studies have shown that 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one has a favorable safety profile with no significant toxicity observed at therapeutic doses. This makes it a suitable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties in healthy volunteers. Phase II trials are expected to begin soon, focusing on specific therapeutic indications such as inflammatory diseases and neurodegenerative disorders.

In conclusion, 1-(5-chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060029-95-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an exciting candidate for further research and development in the pharmaceutical industry. As more data from clinical trials become available, it is likely that this compound will play an important role in advancing the treatment options for various diseases.